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Compound of Interest

Compound Name: Polydimethylsiloxane

Cat. No.: B3030410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for various

techniques used to bond polydimethylsiloxane (PDMS), a ubiquitous material in microfluidics

and lab-on-a-chip devices. The selection of an appropriate bonding method is critical for device

performance, ensuring a robust seal, chemical compatibility, and maintaining the integrity of

microfabricated features. This document outlines several common and effective PDMS bonding

strategies, including plasma oxidation, corona discharge, and adhesive bonding methods.

Plasma Oxidation
Plasma treatment is a widely used and highly effective method for irreversibly bonding PDMS

to itself or other substrates like glass.[1] The process involves exposing the PDMS and

substrate surfaces to an oxygen or air plasma, which modifies the surface chemistry to promote

strong covalent bonding.[2]

Principle: The energetic plasma creates reactive silanol groups (Si-OH) on the PDMS surface

by oxidizing the methyl groups (Si-CH₃).[3][4] When the two activated surfaces are brought into

contact, they form strong, irreversible siloxane bonds (Si-O-Si).[5][6] This method results in a

watertight seal ideal for microfluidic applications.[5]
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Bonding
Technique

Substrate
Bond Strength
(Typical
Values)

Key
Parameters

Reference(s)

Oxygen Plasma PDMS-PDMS
54 - 715 kPa

(Burst Pressure)

Power: 20-150

W, Time: 10-60

s, Pressure: 200

mTorr - 2.16 Torr

[2][6][7][8]

Oxygen Plasma PDMS-Glass

24 - 74 psi (165 -

510 kPa) (Burst

Pressure)

Power: 30-100

W, Time: 15-60

s, Pressure: 400

mTorr - 2.16 Torr

[9][10]

Air Plasma
PDMS-Plastics

(PS, COC, PP)

~500 kPa (Burst

Pressure)

Power: 150-250

W
[11]

Note: Bond strength is highly dependent on the specific equipment and process parameters

used.

Experimental Protocol: Oxygen Plasma Bonding of
PDMS to Glass
Materials:

PDMS device with microchannels

Glass slide (e.g., microscope slide)

Plasma cleaner/system

Isopropanol (IPA)

Deionized (DI) water

Nitrogen gas or clean compressed air

Hot plate or oven
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Procedure:

Surface Cleaning:

Thoroughly clean the glass slide with isopropanol and then rinse with DI water.[3] Dry the

slide with a gentle stream of nitrogen.

Ensure the PDMS device surface is free of dust and debris. If necessary, gently clean with

low-residue tape or rinse with IPA and dry completely.[3]

Plasma Treatment:

Place the PDMS device (channel side up) and the clean glass slide inside the plasma

chamber.[12]

Evacuate the chamber to the desired base pressure (typically 200 mTorr to 1 Torr).[13]

Introduce oxygen gas and stabilize the pressure.[7]

Apply RF power (e.g., 30 W) for the specified duration (e.g., 15-60 seconds).[9][13] The

plasma should have a characteristic pink-red glow.

Bonding:

Immediately after the plasma treatment, vent the chamber and carefully remove the PDMS

and glass slide.[14] The surfaces are highly reactive and will lose their activity within

minutes.[14]

Bring the activated surface of the PDMS into conformal contact with the activated surface

of the glass slide.[3] Apply gentle, uniform pressure to ensure no air bubbles are trapped

at the interface.[3] Avoid excessive force that could collapse microchannels.[13]

Post-Bake (Optional but Recommended):

To enhance the bond strength, place the bonded device on a hot plate or in an oven at 65-

80°C for 10-30 minutes.[3][7][14]

Diagram: Plasma Oxidation Workflow
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Caption: Workflow for PDMS-glass bonding using plasma oxidation.

Diagram: Chemical Mechanism of Plasma Bonding
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Caption: Chemical mechanism of plasma-induced PDMS bonding.

Corona Discharge
Corona discharge is a simpler, lower-cost alternative to vacuum plasma treatment for activating

PDMS surfaces.[1] It operates at atmospheric pressure, eliminating the need for a vacuum

chamber.

Principle: A high-voltage electrode ionizes the air surrounding it, creating a "corona" or localized

plasma.[15] This plasma generates reactive species that oxidize the PDMS surface, similar to

vacuum plasma, forming silanol groups that can then bond with another activated surface.[1]
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Quantitative Data Summary
Bonding
Technique

Substrate
Bond Strength
(Typical
Values)

Key
Parameters

Reference(s)

Corona

Discharge
PDMS-PDMS

>600 kPa (Burst

Pressure, with

optimization)

Voltage: 10-48

kV, Time: 15-300

s, Distance: ~1

mm - 1 inch

[1][16][17]

Corona

Discharge
PDMS-Glass

Comparable to

plasma bonding

Voltage: 10-48

kV, Time: 5-20 s,

Distance: ~1/4

inch

[16]

Experimental Protocol: Corona Discharge Bonding
Materials:

PDMS device

Glass slide or another PDMS slab

Hand-held corona treater

Methanol or Isopropanol

Non-conducting work surface

Procedure:

Surface Preparation:

Clean the bonding surfaces of the PDMS and glass/PDMS substrate with methanol or

isopropanol and allow them to dry completely.

Place the components on a non-conducting surface with the bonding sides facing up.
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Corona Treatment:

Turn on the corona treater and adjust the power to a stable, low-level corona.

Pass the electrode back and forth approximately 1/4 inch to 1 inch above the bonding

surfaces for 15-30 seconds.[9] The optimal time and distance may require some

optimization.

Bonding:

Immediately after treatment, bring the activated surfaces into contact.

Apply gentle pressure to ensure a good seal.

Allow the bonded device to rest for at least one hour to allow the bond to strengthen. A

longer rest time (e.g., overnight) can further improve the bond.

Diagram: Corona Discharge Workflow
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Caption: Workflow for PDMS bonding using corona discharge.

Adhesive Bonding Techniques
Adhesive bonding methods provide an alternative to surface activation techniques and can be

particularly useful for bonding PDMS to materials that are not easily activated by plasma or

corona discharge.

Uncured or Partially Cured PDMS
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Principle: A thin layer of uncured or partially cured PDMS can act as an adhesive to bond two

fully cured PDMS components or a PDMS component to another substrate.[6] Upon heating,

the adhesive layer cures and forms a strong bond with the surfaces it is in contact with.

Quantitative Data Summary
Bonding
Technique

Substrate
Bond Strength
(Typical
Values)

Key
Parameters

Reference(s)

Partial Curing PDMS-PDMS
>600 kPa (Burst

Pressure)

Pre-cure Time:

~35 min at 60°C,

Final Cure:

Overnight

[6][17]

Uncured PDMS

Adhesive
PDMS-PDMS

>600 kPa (Burst

Pressure)

Stamping of

uncured PDMS

layer

[6][17]

Partial Curing PDMS-Glass
~6 bar (~600

kPa)

Partial Cure: 2

min at 80°C,

Final Cure: 20

min at 80°C

[18]

Experimental Protocol: Partial Curing PDMS Bonding
Materials:

Two fully cured PDMS components to be bonded

Uncured PDMS pre-polymer (base and curing agent mixed, e.g., 10:1 ratio)

Spin coater (optional, for thin layers)

Oven

Procedure:

Prepare Adhesive Layer:
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Prepare a small amount of uncured PDMS mixture.

Apply a thin, uniform layer of the uncured PDMS onto one of the bonding surfaces. This

can be done by spin-coating for precise thickness control.[18]

Partial Curing:

Place the PDMS component with the uncured layer in an oven at a specific temperature

for a short duration to partially cure it (e.g., 80°C for 2 minutes).[18] The PDMS should be

solid but still tacky.

Bonding:

Bring the other fully cured PDMS component into contact with the partially cured surface.

Apply gentle pressure to ensure good contact.

Final Curing:

Place the assembled device back into the oven to fully cure the adhesive layer and

complete the bonding process (e.g., 80°C for 20 minutes or longer).[18]

Diagram: Partial Curing Bonding Workflow

Preparation Curing Bonding

Apply Uncured PDMS Layer Partially Cure in Oven Bring Components into Contact Final Cure in Oven
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Caption: Workflow for partial curing PDMS bonding.

Silane Coupling Agents
Principle: Silane coupling agents are bifunctional molecules that can act as a molecular bridge

between two dissimilar materials.[3] For bonding PDMS to thermoplastics, for example, the
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surfaces are first activated (e.g., with plasma) and then treated with a silane like (3-

aminopropyl)triethoxysilane (APTES).[19][20] The silane molecules covalently bond to the

activated surfaces, and when the two surfaces are brought together, the functional groups on

the silanes react to form a strong bond.[21]

Experimental Protocol: Silanization for PDMS to
Thermoplastic Bonding
Materials:

Plasma-activated PDMS

Plasma-activated thermoplastic substrate (e.g., PMMA, COC)

(3-aminopropyl)triethoxysilane (APTES) solution (e.g., 1% in DI water)

Oven

Procedure:

Surface Activation:

Treat both the PDMS and thermoplastic surfaces with oxygen plasma as described in the

plasma oxidation protocol.

Silanization:

Immerse the plasma-treated thermoplastic in the APTES solution for a specified time (e.g.,

20 minutes).

Rinse the silanized thermoplastic with DI water and dry it.

Bonding:

Bring the APTES-treated thermoplastic into contact with the plasma-activated PDMS.

Heat the assembly in an oven to promote the bonding reaction.
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Diagram: Silanization Bonding Mechanism
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Caption: Chemical mechanism of APTES-mediated PDMS bonding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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